BENGHE Foundational & Exploratory

Check Availability & Pricing

safety and handling of Methyl 2-(3-
aminophenoxy)acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Methyl 2-(3-
Compound Name: )
aminophenoxy)acetate

Cat. No.: B3106341

An In-depth Technical Guide to the Safe Handling of Methyl 2-(3-aminophenoxy)acetate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not replace a
formal risk assessment or the guidance of a qualified safety professional. Always consult the
most current Safety Data Sheet (SDS) for this chemical and adhere to all applicable
institutional and regulatory safety protocols.

Executive Summary

Methyl 2-(3-aminophenoxy)acetate is a chemical intermediate with applications in

pharmaceutical research and development. This guide provides a comprehensive overview of
its known hazards, safe handling procedures, and emergency response protocols. Adherence
to these guidelines is crucial for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Classification

Methyl 2-(3-aminophenoxy)acetate is classified as a hazardous substance. The primary
routes of exposure are inhalation, skin contact, and eye contact. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications[1]:
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o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

o Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[1]

o Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[1]

o Skin Irritation (Category 2): Causes skin irritation.[1]

e Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

o Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory
irritation.

Signal Word: Warning

Hazard Statements:[1]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Methyl 2-(3-aminophenoxy)acetate
is presented in the table below.
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Property Value Reference
Molecular Formula C9H11NO3 [1]
Molecular Weight 181.19 g/mol [1]

CAS Number 69046-91-9

Appearance Solid

2-8°C, sealed in a dry
Storage Temperature ) [2]
environment

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential for minimizing
exposure to Methyl 2-(3-aminophenoxy)acetate.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
o Local exhaust ventilation should be used to control the generation of dust or aerosols.

o Eyewash stations and safety showers must be readily accessible in the work area.[3]

Personal Protective Equipment (PPE)
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PPE Type Specifications Reference

Safety glasses with side
shields or chemical safety

Eye/Face Protection goggles. A face shield may be [3]
required in situations with a

high risk of splashing.

Chemical-resistant gloves
_ . (e.g., nitrile rubber). Protective
Skin Protection ) [3]
clothing, such as a lab coat,

should be worn.

For operations that may

generate dust, a NIOSH-
Respiratory Protection approved respirator with an

appropriate particulate filter

should be used.

Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and maintain the
integrity of the compound.

Handling

e Avoid contact with skin and eyes.
e Avoid breathing dust.
» Wash hands thoroughly after handling.

¢ Use only in a well-ventilated area.

Storage

e Store in a tightly closed container.

o Keep in a cool, dry, and well-ventilated place.
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» Store away from incompatible materials such as strong oxidizing agents.

First-Aid Measures

In the event of exposure, immediate first aid is crucial.

Exposure Route First-Aid Protocol Reference

Move the victim to fresh air
and keep at rest in a position
) comfortable for breathing. If
Inhalation . . I
not breathing, give artificial
respiration. Seek medical

attention.

Immediately flush skin with

plenty of water for at least 15
Skin Contact minutes while removing

contaminated clothing and

shoes. Seek medical attention.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyellds..
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an

unconscious person. Seek

immediate medical attention.

Accidental Release Measures

In the event of a spill, follow these procedures:
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» Personal Precautions: Evacuate personnel from the area. Wear appropriate personal
protective equipment as described in Section 4.2.

e Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.

e Methods for Cleaning Up: For small spills, carefully sweep up the solid material and place it
in a suitable, labeled container for disposal. Avoid generating dust. For large spills, contain
the spill and collect the material for disposal.

Experimental Protocols: General Safe Handling
Workflow

The following is a generalized experimental workflow for handling Methyl 2-(3-
aminophenoxy)acetate in a laboratory setting.

e Pre-Experiment Preparation:
o Review the Safety Data Sheet (SDS) for Methyl 2-(3-aminophenoxy)acetate.

o Conduct a pre-work hazard assessment to identify potential risks and establish control
measures.

o Ensure all necessary PPE is available and in good condition.

o Verify that the chemical fume hood and other engineering controls are functioning
correctly.

o Compound Weighing and Preparation:

o Perform all manipulations of the solid compound within a chemical fume hood to minimize

inhalation exposure.
o Use appropriate tools (e.g., spatula, weighing paper) to handle the solid.

o If preparing a solution, add the solid to the solvent slowly to avoid splashing.
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e Reaction Setup and Execution:
o Set up the reaction apparatus within the chemical fume hood.
o Ensure all glassware is properly secured.
o Monitor the reaction for any unexpected changes.

e Work-up and Purification:

o Conduct all work-up and purification steps (e.g., extraction, chromatography) within the
fume hood.

o Handle all waste streams as hazardous waste.

o Post-Experiment Procedures:

[e]

Decontaminate all work surfaces and equipment.

[e]

Properly label and store any remaining Methyl 2-(3-aminophenoxy)acetate.

o

Dispose of all waste materials according to institutional and regulatory guidelines.

[¢]

Remove and properly dispose of or decontaminate PPE.

[¢]

Wash hands thoroughly.

Visualizations
General Laboratory Safety Workflow
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Review Safety Data Sheet (SDS)

:

Conduct Hazard Assessment

l

Don Personal Protective Equipment (PPE)

:

Prepare Work Area (e.g., Fume Hood)

Handle/Weigh Chemical

Perform Experiment

Decontaminate Work Area & Equipment Properly Dispose of Waste

Remove PPE & Wash Hands

Figure 1: General Laboratory Safety Workflow for Handling Chemical Compounds

Click to download full resolution via product page

Caption: General Laboratory Safety Workflow for Handling Chemical Compounds.
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Hazard Identification and Risk Mitigation Logic

Identify Procedural Hazards

Identify Chemical Hazards
(e.g., Dust Generation, Splashing)

(e.g., Toxicity, Irritation)

Hazard Identificatio

% >

Evaluate Exposure Potential
(Inhalation, Dermal, Ocular)

Risk Assessment

Engineering Controls Administrative Controls Personal Protective Equipment
(Fume Hood, Ventilation) (SOPs, Training) (Gloves, Goggles, Lab Coat)

Control Measures

Safe Work Practice

Figure 2: Logical Flow for Hazard Management

Click to download full resolution via product page

Caption: Logical Flow for Hazard Management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety and handling of Methyl 2-(3-
aminophenoxy)acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3106341#safety-and-handling-of-methyl-2-3-
aminophenoxy-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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